Cas no 1478719-32-2 (5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)-
• CAS No: 1478719-32-2
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 5273868
• Update Time: 2025-10-24

5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-4-(difluoromethyl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)-

• Inchi： 1S/C10H10F2N2O2/c11-8(12)7-6(10(15)16)4-13-9(14-7)5-2-1-3-5/h4-5,8H,1-3H2,(H,15,16)
• InChI Key： BYNZOKJGIMPTCN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NC(C2CCC2)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)-

5-Pyrimidinecarboxylic Acid, 2-Cyclobutyl-4-(Difluoromethyl)-: A Comprehensive Overview

The compound with CAS No. 1478719-32-2, known as 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The pyrimidine ring serves as a versatile scaffold, allowing for the attachment of various functional groups that can modulate its chemical and biological properties.

Recent studies have highlighted the importance of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- in the development of novel therapeutic agents. The cyclobutyl group at position 2 and the difluoromethyl group at position 4 introduce unique steric and electronic effects into the molecule. These substituents not only enhance the stability of the pyrimidine ring but also contribute to its ability to interact with biological targets such as enzymes and receptors. Researchers have demonstrated that this compound exhibits promising activity in inhibiting key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- involves a multi-step process that combines principles from organic synthesis and catalysis. The incorporation of the cyclobutane ring is achieved through a [2+2] cycloaddition reaction, while the difluoromethyl group is introduced via a nucleophilic substitution reaction. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

In terms of biological activity, 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- has been shown to exhibit selective inhibition against certain kinases involved in cancer progression. Preclinical studies have demonstrated that this compound can effectively suppress tumor growth in animal models without causing significant toxicity to healthy cells. These findings suggest that it may serve as a lead compound for the development of targeted cancer therapies.

From a materials science perspective, the unique electronic properties of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- make it an interesting candidate for applications in organic electronics. The pyrimidine ring's conjugated system facilitates efficient charge transport, while the substituents at positions 2 and 4 modulate its optical properties. Researchers are currently exploring its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying its biological activity and electronic behavior. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this compound. As advancements in synthetic chemistry and computational modeling continue to evolve, 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(difluoromethyl)- is expected to play an increasingly important role in both therapeutic development and materials innovation.